Cas no 1020661-24-8 (2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid)
1020661-24-8 structure
Product Name:2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid
CAS No:1020661-24-8
MF:C8H12N2O3
MW:184.192481994629
CID:2111929
Update Time:2023-08-04
2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-tert-butyl-5-hydroxy-1H-pyrazole-3-carboxylic acid
- 2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid
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- Inchi: 1S/C8H12N2O3/c1-8(2,3)10-6(11)4-5(9-10)7(12)13/h4,9H,1-3H3,(H,12,13)
- InChI Key: IGWDQTITWHAYIP-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)NN1C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 288
- Topological Polar Surface Area: 69.6
2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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